Cas no 1227465-61-3 (5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride)

• Product Name: 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride
• CAS No: 1227465-61-3
• MF: C₄H₈N₄S
• MW: 144.198118209839
• MDL: MFCD16039370
• CID: 1004581
• PubChem ID: 46318325
• Update Time: 2025-06-20

5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine
• 5-(1-Aminoethyl)-[1,3,4]thiadiazol-2-ylaminedihydrochloride
• 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine dihydrochloride
• EN300-7135455
• SCHEMBL24073941
• 1227465-61-3
• CS-0275511
• AKOS005174123
• 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine, AldrichCPR
• 5-(1-aminoethyl)-1,3,4-thiadiazol-2-amine(SALTDATA: 2.1HCl)
• G54656
• STK980604
• 1-(5-Imino-4,5-dihydro-1,3,4-thiadiazol-2-yl)ethan-1-amine
• 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride

• MDL： MFCD16039370
• Inchi： 1S/C4H8N4S/c1-2(5)3-7-8-4(6)9-3/h2H,5H2,1H3,(H2,6,8)
• InChI Key： GSVLRMMVNXHIMU-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C(C)N

Computed Properties

• Exact Mass: 144.04696745g/mol
• Monoisotopic Mass: 144.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 106Ų

5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride

Professional Introduction to 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride (CAS No: 1227465-61-3)

5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1227465-61-3, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both amino and hydrochloride functional groups enhances its potential as a pharmacophore in drug design and development.

The molecular framework of 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride consists of a central thiadiazole ring substituted with an aminoethyl side chain at the 5-position. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for exploring novel therapeutic agents. The dihydrochloride salt form improves solubility and stability, facilitating its use in various biochemical assays and clinical trials.

In recent years, thiadiazole derivatives have garnered considerable attention due to their demonstrated efficacy against a variety of diseases. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of compounds within this class. Specifically, 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride has been investigated for its potential role in modulating immune responses and inhibiting key enzymes involved in tumor progression.

One of the most compelling aspects of this compound is its ability to interact with biological targets at the molecular level. The aminoethyl side chain allows for selective binding to proteins such as kinases and transcription factors, which are critical in cellular signaling pathways. Preliminary research indicates that 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride may disrupt aberrant signaling cascades associated with chronic diseases, offering a promising lead for further investigation.

The synthesis of 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as nucleophilic substitution and condensation reactions are pivotal in constructing the thiadiazole core structure. The subsequent introduction of the aminoethyl group and conversion to the dihydrochloride salt are critical steps that determine the final pharmacological profile of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride using molecular docking simulations. These simulations have revealed potential interactions with target proteins that correlate well with experimental data. Such computational approaches not only accelerate drug discovery but also provide insights into structural modifications that could enhance therapeutic efficacy.

In clinical settings, 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride has been tested in preclinical models to evaluate its safety and pharmacokinetic properties. Initial studies suggest that it exhibits favorable bioavailability and low toxicity at moderate doses. However, further research is necessary to fully characterize its long-term effects and potential side reactions. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications.

The role of 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride in addressing unmet medical needs is underscored by its versatility as a chemical probe. It serves as a foundation for developing analogs with enhanced properties such as improved selectivity or reduced off-target effects. By leveraging structure-based drug design principles, chemists can fine-tune the molecular architecture of this compound to maximize its therapeutic potential.

The future direction of research on 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride includes exploring its applications in precision medicine. Personalized treatment strategies demand compounds that can be tailored to individual patient profiles based on genetic or biomarker data. This compound’s unique structural features make it an attractive candidate for developing targeted therapies that address specific disease mechanisms.

Moreover，the sustainability of pharmaceutical development necessitates eco-friendly synthetic routes for producing 5-(1-Aminoethyl)-1,3,4-thiadiazol-2-amine Dihydrochloride. Green chemistry principles are being integrated into synthetic protocols to minimize waste generation and reduce environmental impact. Innovations such as catalytic processes and solvent-free reactions align with global efforts to promote sustainable practices in drug manufacturing.

In conclusion，5-(1-Aminoethyl)-1，3，4-thiadiazol - 2 - amine dihydrochloride (CAS No: 1227465 - 61 - 3) represents a significant advancement in medicinal chemistry with far-reaching implications for human health。 Its multifaceted biological activities， coupled with promising preclinical results， position it as a cornerstone compound for future therapeutic innovation。 As research progresses， this derivative is poised to contribute substantially to the development of novel treatments across multiple disease domains。